Cas no 1334370-75-0 (1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(3-methylpyridin-2-yl)piperidine-3-carboxamide)

• Product Name: 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(3-methylpyridin-2-yl)piperidine-3-carboxamide
• CAS No: 1334370-75-0
• MF: C₂₁H₂₅N₇O
• MW: 391.469503164291
• CID: 6506755
• Update Time: 2025-07-24

1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(3-methylpyridin-2-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(3-methylpyridin-2-yl)piperidine-3-carboxamide
• 3-Piperidinecarboxamide, 1-[6-(3,5-dimethyl-1H-pyrazol-1-yl)-4-pyrimidinyl]-N-(3-methyl-2-pyridinyl)-

• Inchi： 1S/C21H25N7O/c1-14-6-4-8-22-20(14)25-21(29)17-7-5-9-27(12-17)18-11-19(24-13-23-18)28-16(3)10-15(2)26-28/h4,6,8,10-11,13,17H,5,7,9,12H2,1-3H3,(H,22,25,29)
• InChI Key： CNCISCFWZRMFAX-UHFFFAOYSA-N
• SMILES： N1(C2C=C(N3C(C)=CC(C)=N3)N=CN=2)CCCC(C(NC2=NC=CC=C2C)=O)C1

Additional information on 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(3-methylpyridin-2-yl)piperidine-3-carboxamide

Comprehensive Analysis of 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(3-methylpyridin-2-yl)piperidine-3-carboxamide (CAS No. 1334370-75-0)

The compound 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(3-methylpyridin-2-yl)piperidine-3-carboxamide, identified by its CAS No. 1334370-75-0, has garnered significant attention in the pharmaceutical and biochemical research communities. This molecule, with its intricate structure featuring a pyrimidine core, a pyrazole moiety, and a piperidine ring, is a subject of extensive study due to its potential applications in drug discovery and development. Researchers are particularly interested in its kinase inhibition properties, which could pave the way for novel therapeutic agents targeting various diseases.

In recent years, the demand for small molecule inhibitors has surged, driven by the need for precision medicine and personalized therapies. The unique structural attributes of 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(3-methylpyridin-2-yl)piperidine-3-carboxamide make it a promising candidate for modulating specific enzyme activities. Its pyrimidine-pyrazole hybrid structure is often associated with high binding affinity and selectivity, traits highly sought after in the design of next-generation pharmaceuticals.

The synthesis and characterization of CAS No. 1334370-75-0 involve advanced organic chemistry techniques, including multi-step reactions and purification processes. The compound's molecular weight and solubility profile are critical parameters that influence its bioavailability and efficacy. Researchers are also exploring its metabolic stability and toxicity profiles to ensure its suitability for further development. These studies are often supported by computational modeling and in vitro assays, which provide valuable insights into its mechanism of action.

One of the most frequently asked questions in online forums and scientific discussions revolves around the potential applications of 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(3-methylpyridin-2-yl)piperidine-3-carboxamide. Current research suggests its relevance in oncology, particularly in targeting protein kinases involved in cell proliferation and survival. Additionally, its anti-inflammatory properties are under investigation, with preliminary data indicating its potential in treating chronic inflammatory conditions. These findings align with the growing interest in multi-targeted therapies, which aim to address complex diseases with a single compound.

The intellectual property landscape surrounding CAS No. 1334370-75-0 is another area of interest. Patents filed for derivatives and analogs of this compound highlight its commercial viability and the competitive nature of pharmaceutical innovation. Companies and academic institutions are actively investing in research to unlock its full potential, often collaborating to accelerate the discovery process. This collaborative approach is emblematic of the modern drug development paradigm, where shared knowledge and resources drive progress.

From a market perspective, the demand for highly specific inhibitors like 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(3-methylpyridin-2-yl)piperidine-3-carboxamide is expected to grow. The rise of targeted therapies and the increasing prevalence of diseases requiring such treatments underscore the importance of continued research in this area. Furthermore, advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have enabled more precise characterization and quality control of such compounds, ensuring their safety and efficacy.

In conclusion, 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(3-methylpyridin-2-yl)piperidine-3-carboxamide (CAS No. 1334370-75-0) represents a fascinating area of research with broad implications for medicine and biotechnology. Its unique structure, combined with its potential therapeutic applications, makes it a compound of significant interest. As scientific understanding deepens and technological capabilities expand, the future of this molecule and its derivatives looks promising, offering hope for new and effective treatments in the years to come.